Cas no 1185022-97-2 (6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)pyrimidin-4-amine)

• Product Name: 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)pyrimidin-4-amine
• CAS No: 1185022-97-2
• MF: C₁₅H₁₄FN₅
• MW: 283.303565502167
• CID: 5312431
• PubChem ID: 53011458
• Update Time: 2023-11-20

6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)pyrimidin-4-amine
• CCG-202586
• F6791-6649
• 1185022-97-2
• 6-(3,5-Dimethyl-1H-pyrazol-1-yl)-N-(4-fluorophenyl)-4-pyrimidinamine

• Inchi： 1S/C15H14FN5/c1-10-7-11(2)21(20-10)15-8-14(17-9-18-15)19-13-5-3-12(16)4-6-13/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： GWZQIOPOBUCHQR-UHFFFAOYSA-N
• SMILES： C1=NC(N2C(C)=CC(C)=N2)=CC(NC2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 283.12332363g/mol
• Monoisotopic Mass: 283.12332363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.7±45.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines